Cas no 2460749-97-5 (Tert-butyl 4-formyl-2,2,4-trimethylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 4-formyl-2,2,4-trimethylpyrrolidine-1-carboxylate
• CAS No: 2460749-97-5
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD32702662
• CID: 5464834
• PubChem ID: 155820526
• Update Time: 2025-10-30

Tert-butyl 4-formyl-2,2,4-trimethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-formyl-2,2,4-trimethylpyrrolidine-1-carboxylate
• Z4457797582

• MDL： MFCD32702662
• Inchi： 1S/C13H23NO3/c1-11(2,3)17-10(16)14-8-13(6,9-15)7-12(14,4)5/h9H,7-8H2,1-6H3
• InChI Key： RCVLNBFDXITWAI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C=O)(C)CC1(C)C)=O

Computed Properties

• Exact Mass: 241.16779360 g/mol
• Monoisotopic Mass: 241.16779360 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6
• Molecular Weight: 241.33

Additional information on Tert-butyl 4-formyl-2,2,4-trimethylpyrrolidine-1-carboxylate

Tert-butyl 4-formyl-2,2,4-trimethylpyrrolidine-1-carboxylate (CAS No. 2460749-97-5): An Overview

Tert-butyl 4-formyl-2,2,4-trimethylpyrrolidine-1-carboxylate (CAS No. 2460749-97-5) is a versatile compound with significant applications in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a tert-butyl group, a formyl group, and a trimethylpyrrolidine moiety. These structural elements contribute to its reactivity and functional versatility, making it an important intermediate in the synthesis of various biologically active molecules.

The chemical structure of Tert-butyl 4-formyl-2,2,4-trimethylpyrrolidine-1-carboxylate can be represented as follows: C₁₃H₂₃NO₃. The tert-butyl group provides steric protection and stability, while the formyl group offers a reactive site for further chemical transformations. The trimethylpyrrolidine moiety adds complexity and functionality to the molecule, making it suitable for a wide range of synthetic applications.

In recent years, Tert-butyl 4-formyl-2,2,4-trimethylpyrrolidine-1-carboxylate has gained attention in the development of novel pharmaceuticals. Its unique structure allows it to serve as a key intermediate in the synthesis of compounds with diverse biological activities. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. The formyl group can be readily converted into other functional groups such as hydroxymethyl or aminomethyl through reduction reactions, thereby expanding its utility in drug design.

The synthesis of Tert-butyl 4-formyl-2,2,4-trimethylpyrrolidine-1-carboxylate typically involves several steps. One common approach is to start with tert-butyl 2,2-dimethylpyrrolidine-1-carboxylate and introduce the formyl group through an aldehyde formation reaction. This process often involves the use of oxidizing agents such as Dess-Martin periodinane or Swern oxidation conditions. The resulting compound can then be further modified to incorporate additional functional groups or to prepare more complex molecules.

The reactivity of Tert-butyl 4-formyl-2,2,4-trimethylpyrrolidine-1-carboxylate has been extensively studied in various reaction conditions. For example, it can undergo condensation reactions with nucleophiles such as amines or thiols to form imines or thioimines. These intermediates can be further reduced to yield secondary amines or thioethers, which are valuable building blocks in organic synthesis. Additionally, the formyl group can participate in cycloaddition reactions with dienes or dipolarophiles to generate cyclic products with diverse functionalities.

In the context of medicinal chemistry, Tert-butyl 4-formyl-2,2,4-trimethylpyrrolidine-1-carboxylate has been used as a scaffold for the design of small-molecule inhibitors targeting specific enzymes or receptors. For instance, derivatives of this compound have been shown to inhibit the activity of kinases involved in cancer signaling pathways. The ability to fine-tune the structure through chemical modifications allows researchers to optimize the potency and selectivity of these inhibitors.

Beyond its applications in drug discovery, Tert-butyl 4-formyl-2,2,4-trimethylpyrrolidine-1-carboxylate has also found use in materials science and polymer chemistry. Its unique combination of functional groups makes it suitable for the preparation of functional polymers with tailored properties. For example, it can be incorporated into polymer chains to introduce reactive sites for post-polymerization modifications or to enhance the mechanical strength and thermal stability of the resulting materials.

In conclusion, Tert-butyl 4-formyl-2,2,4-trimethylpyrrolidine-1-carboxylate (CAS No. 2460749-97-5) is a highly versatile compound with significant potential in various scientific and industrial applications. Its unique structural features and reactivity make it an important intermediate in organic synthesis and medicinal chemistry. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in modern chemistry.